Cas no 595610-56-3 (5-(2-phenylethyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-(2-phenylethyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 595610-56-3
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD24038785
• CID: 843801
• PubChem ID: 11830866
• Update Time: 2026-04-29

5-(2-phenylethyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Phenethyl-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 5-(2-phenylethyl)-
• 5-(2-phenyl)ethyl-1H-pyrazole-3-carboxylic acid
• 5-(2-Phenylethyl)-1H-pyrazole-3-carboxylic acid
• AG-L-00535
• CHEBI:311729
• CHEMBL129385
• CTK7I6521
• DNC012521
• MolPort-022-664-580
• SureCN1149172
• 5-(2-phenylethyl)-1H-pyrazole-3-carboxylic acid

• MDL： MFCD24038785
• Inchi： InChI=1S/C12H12N2O2/c15-12(16)11-8-10(13-14-11)7-6-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,13,14)(H,15,16)
• InChI Key： HHEBXMNODWRUEV-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CCC2=CC(=NN2)C(=O)O

Computed Properties

• Exact Mass: 216.08996
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 65.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives